![molecular formula C27H33N5O4 B2492192 7-(4-(cyclopentanecarbonyl)piperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one CAS No. 1021078-11-4](/img/structure/B2492192.png)
7-(4-(cyclopentanecarbonyl)piperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a pyrazolo[4,3-c]pyridin-3(5H)-one moiety, and a cyclopentanecarbonyl group. Piperazine rings are often found in biologically active compounds, including several marketed blockbuster drugs .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the formation of the piperazine ring, followed by the introduction of the cyclopentanecarbonyl and pyrazolo[4,3-c]pyridin-3(5H)-one groups. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The piperazine ring, for example, is a six-membered ring with two nitrogen atoms opposite each other. The pyrazolo[4,3-c]pyridin-3(5H)-one moiety is a fused ring system with nitrogen and oxygen atoms .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups. For example, the piperazine ring might undergo reactions at the nitrogen atoms, while the carbonyl groups could be involved in reactions with nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. These properties could be predicted using computational chemistry methods if experimental data is not available .Scientific Research Applications
Wastewater Treatment: Efficient Removal of Piperazine
The compound has been studied for its role in wastewater treatment. Specifically, researchers have explored its degradation in industrial wastewater containing high concentrations of chemical oxygen demand (COD) and ammonia nitrogen (NH3-N). A notable study utilized a RuNiCe/γ-Al2O3-activated carbon catalyst in catalytic wet air oxidation (CWAO) to efficiently remove piperazine from wastewater. The catalyst demonstrated a remarkable 99% efficiency rate in piperazine removal. The process involves the generation of hydroxyl radicals from dissolved oxygen, which attack piperazine, leading to heterocyclic ring opening and conversion to N-acetylethylenediamine. Subsequent N–C bond cleavage produces formaldehyde, ethanedioic acid, and ethylenediamine, ultimately achieving complete piperazine mineralization via diverse degradation pathways .
Perovskite Stabilization: Enhancing Thermal Stability
In the field of perovskite materials, incorporating a small amount (3%) of piperazine-1,4-diium iodide (PZDI2) into CsPbI3 perovskite has been investigated. PZD cations are inserted between layered perovskites, forming a Ruddlesden–Popper 2D structure. Remarkably, this addition significantly enhances the thermal stability of CsPbI3 perovskite, making it more suitable for various applications .
Aggregation-Induced Emission (AIE) Materials
Piperazine derivatives have shown promise as building blocks for aggregation-induced emission (AIE) materials. Researchers leverage the electron-donating ability and chair conformation of piperazine to suppress twisted intramolecular charge transfer and nonradiative decay. By incorporating piperazine moieties, AIE materials can exhibit enhanced luminescence properties, making them valuable for optoelectronic applications .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
7-[4-(cyclopentanecarbonyl)piperazine-1-carbonyl]-5-(3-methoxypropyl)-2-phenylpyrazolo[4,3-c]pyridin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H33N5O4/c1-36-17-7-12-29-18-22(24-23(19-29)27(35)32(28-24)21-10-3-2-4-11-21)26(34)31-15-13-30(14-16-31)25(33)20-8-5-6-9-20/h2-4,10-11,18-20H,5-9,12-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEWVEYXYXNBOCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)C(=O)C5CCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H33N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(4-(cyclopentanecarbonyl)piperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.